Cas no 944275-21-2 (2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 944275-21-2
• MF: C₁₀H₆ClNO₂S
• MW: 239.678140163422
• MDL: MFCD07376371
• CID: 1027309
• PubChem ID: 21085385
• Update Time: 2025-10-29

2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)thiazole-4-carboxylic acid
• 2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic acid
• 2-(2-CHLORO-PHENYL)-THIAZOLE-4-CARBOXYLIC ACID
• chlorophenylthiazolecarboxylicacid
• MFCD07376371
• DTXSID90610637
• J-505596
• BDBM50469091
• AKOS005073567
• MA-0703
• CHEMBL4283261
• SCHEMBL2691637
• EN300-66633
• CS-0205199
• Z381355542
• VT1234
• 2-(2-Chlorophenyl)thiazole-4-carboxylicacid
• 944275-21-2
• DB-103468
• STL302012

• MDL： MFCD07376371
• Inchi： 1S/C10H6ClNO2S/c11-7-4-2-1-3-6(7)9-12-8(5-15-9)10(13)14/h1-5H,(H,13,14)
• InChI Key： BWZOFJBZSUCPSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(C(=O)O)=CS1

Computed Properties

• Exact Mass: 238.98100
• Monoisotopic Mass: 238.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Melting Point: 192-194
• PSA: 78.43000
• LogP: 3.16170

2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 944275-21-2)

2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic acid, with the CAS registry number 944275-21-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of 2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic acid consists of a thiazole ring substituted with a chlorophenyl group at position 2 and a carboxylic acid group at position 4. This unique substitution pattern contributes to its distinctive chemical properties and biological functions.

The synthesis of 2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes to optimize the synthesis, including the use of microwave-assisted reactions and green chemistry principles, which align with current trends in sustainable chemical synthesis.

The biological activity of 944275-21-2 has been extensively investigated in recent studies. It has been reported to exhibit potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. For instance, studies have demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO) production in vitro. Additionally, its antioxidant activity has been attributed to its ability to scavenge free radicals and reduce oxidative stress in cellular models.

In the context of pharmacology, 2-(2-Chlorophenyl)-1,3-thiazole-4-carboxylic acid has shown potential as a lead compound for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Preclinical studies have highlighted its ability to modulate immune responses and reduce inflammation without significant cytotoxicity, suggesting a favorable safety profile for further development.

The structural versatility of CAS No. 944275-21-2 also lends itself to applications in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, its incorporation into polymer frameworks has been shown to enhance conductivity and stability under various environmental conditions.

In terms of environmental impact, recent studies have focused on the biodegradation and eco-toxicological effects of 944275-21-6. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. This finding is particularly relevant for industries engaged in chemical manufacturing, as it underscores the importance of adopting eco-friendly practices during production processes.

The continued exploration of 9446888888. properties is expected to yield further insights into its potential applications across multiple disciplines. Collaborative efforts between chemists, biologists, and materials scientists are paving the way for innovative uses of this compound in fields ranging from medicine to advanced materials development.